Cas no 225-82-1 (5H-Benzo[a]phenothiazine)
5H-Benzo[a]phenothiazine structure
Product Name:5H-Benzo[a]phenothiazine
5H-Benzo[a]phenothiazine Chemical and Physical Properties
Names and Identifiers
-
- 5H-Benzo[a]phenothiazine
- AC1L5V72
- AC1Q4UZG
- AG-J-70654
- AR-1G8279
- CTK1A4730
- NSC37547
- NSC-37547
- 225-82-1
- DTXSID30284533
-
- Inchi: 1S/C16H11NS/c1-2-6-12-11(5-1)9-10-15-16(12)17-13-7-3-4-8-14(13)18-15/h1-8,10H,9H2
- InChI Key: RLVBYJHKSCWXMV-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2N=C2C1=CCC1C=CC=CC=12
Computed Properties
- Exact Mass: 249.06133
- Monoisotopic Mass: 249.061
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 0
- Complexity: 398
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 37.7Ų
Experimental Properties
- Density: 1.27
- Boiling Point: 418.3°C at 760 mmHg
- Flash Point: 206.8°C
- Refractive Index: 1.717
- PSA: 12.36
- LogP: 3.78870
5H-Benzo[a]phenothiazine Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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